150-05-0

(S)-adrenaline

In Stock

• CAS RN:
• 150-05-0

• Formula:
• C9H13NO3

• InChI:
• InChI=1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/t9-/m1/s1

• InChIKey:
• UCTWMZQNUQWSLP-UHFFFAOYSA-N

• 3,4-dihydroxyl-alpha-[methylamino]methylbenzyl alcohol appears as odorless light brown or nearly white crystals. (NTP, 1992)
  Adrenaline is a catecholamine in which the aminoethyl side-chain is hydroxy-substituted at C-1 and methylated on nitrogen. It has a role as a human metabolite.
  Oxidized-adrenal-ferredoxin, also known as epinephrine racemic or hydrochloride, racepinephrine, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Oxidized-adrenal-ferredoxin can be converted into dipivefrin.

2-(2-(2-Allyloxy-ethoxy)-ethoxy)-ethanol

In Stock

• CAS RN:
• 26150-05-0

• Formula:
• C9H18O4

• InChI:
• InChI=1S/C9H18O4/c1-2-4-11-6-8-13-9-7-12-5-3-10/h2,10H,1,3-9H2

• InChIKey:
• PFUXCENAHWMURC-UHFFFAOYSA-N

• 2-(2-(2-Allyloxy-ethoxy)-ethoxy)-ethanol is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.

4-Pyridinecarboxylic acid, 2-(4-chloro-3-methylbenzoyl)hydrazide

• CAS RN:
• 21150-05-0

• Formula:
• C14H12ClN3O2

• InChI:
• InChI=1S/C14H12ClN3O2/c1-9-8-11(2-3-12(9)15)14(20)18-17-13(19)10-4-6-16-7-5-10/h2-8H,1H3,(H,17,19)(H,18,20)

• InChIKey:
• MMCCYSWGISEHQK-UHFFFAOYSA-N

• 4-Pyridinecarboxylic acid, 2-(4-chloro-3-methylbenzoyl)hydrazide, also known as 4-Pyridinecarboxylic acid, 2-(4-chloro-3-methylbenzoyl)hydrazide, is a useful research compound. Its molecular formula is C14H12ClN3O2 and its molecular weight is 289.71 g/mol. The purity is usually 95%.

1-[(4-bromophenyl)methyl]-1H-1,2,4-triazol-3-amine

In Stock

• CAS RN:
• 1019150-05-0

• Formula:
• C9H9BrN4

• InChI:
• InChI=1S/C9H9BrN4/c10-8-3-1-7(2-4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)

• InChIKey:
• JXKBLVJNRQHKQT-UHFFFAOYSA-N

• 1-[(4-bromophenyl)methyl]-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C9H9BrN4 and its molecular weight is 253.1g/mol. The purity is usually 95%.